![molecular formula C6H20Cl2N2O3 B1396978 [2-(1,2-Oxazinan-2-yl)ethyl]amine dihydrochloride dihydrate CAS No. 1452488-41-3](/img/structure/B1396978.png)
[2-(1,2-Oxazinan-2-yl)ethyl]amine dihydrochloride dihydrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of N-Substituted 1,3-Oxazinan-2-ones : An efficient and simple synthesis of N-substituted 1,3-oxazinan-2-ones is developed, involving a three-component, one-pot reaction. This method is important for creating chiral products, such as (2S)-2-(2-oxo-1,3-oxazinan-3-yl)propanoic acid, from readily available components like tetraethylammonium bicarbonate, 1,3-dibromopropane, and a primary amine (Trifunović et al., 2010).
Functionalized 1,2-Oxazinanes in Chemistry : Functionalized 1,2-oxazinanes are valued in synthetic and medicinal chemistry due to their versatility. The research shows a straightforward strategy for synthesizing trans-4-hydroxyl-5-azido/cyano/amino 1,2-oxazinanes, using N-COR 3,6-dihydro-1,2-oxazine oxides and Lewis acid catalysts (Huang et al., 2019).
Chiral 1,3-Oxazinan-2-ones from Carbohydrate Derivatives : Chiral 1,3-oxazinan-2-ones serve as useful intermediates in pharmaceutical synthesis. This paper reports a new method for synthesizing chiral 6-hydroxymethyl 1,3-oxazinan-2-ones and their analogs from carbohydrate derivatives (Ella-Menye et al., 2005).
Green Synthesis of 1,3-Oxazinan-2-ones : A one-pot green synthesis method for 1,3-oxazinan-2-ones from amines and 1,3-diols is described, using dialkyl carbonate and potassium tert-butoxide. This method highlights the importance of the dialkyl carbonate’s hindrance for achieving higher yields (McElroy et al., 2012).
Chiral Auxiliary in Syntheses of Alkaloidal Natural Products : The use of (S)-Betti base as a chiral auxiliary is demonstrated in the syntheses of enantiopure alkaloidal natural products, utilizing a synthetic strategy involving the formation-cleavage of 1,3-oxazinane. This approach led to the successful synthesis of (2S,6R)-dihydropinidine and (2S,6R)-isosolenopsins in high yields (Wang et al., 2005).
Safety and Hazards
properties
IUPAC Name |
2-(oxazinan-2-yl)ethanamine;dihydrate;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O.2ClH.2H2O/c7-3-5-8-4-1-2-6-9-8;;;;/h1-7H2;2*1H;2*1H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVHRQBJSMZAZDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCON(C1)CCN.O.O.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H20Cl2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.